Cas no 2034223-61-3 (N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine)

• Product Name: N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine
• CAS No: 2034223-61-3
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5983853
• PubChem ID: 119103825
• Update Time: 2025-10-28

N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine
• 2034223-61-3
• N-(1-((2-methoxy-5-methylphenyl)sulfonyl)azetidin-3-yl)pyrimidin-2-amine
• F6550-4822
• N-[1-(2-methoxy-5-methylphenyl)sulfonylazetidin-3-yl]pyrimidin-2-amine
• AKOS026696694
• N-[1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-yl]pyrimidin-2-amine

• Inchi： 1S/C15H18N4O3S/c1-11-4-5-13(22-2)14(8-11)23(20,21)19-9-12(10-19)18-15-16-6-3-7-17-15/h3-8,12H,9-10H2,1-2H3,(H,16,17,18)
• InChI Key： ADGGEUCKIJCSNR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1CC(C1)NC1N=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 334.10996162g/mol
• Monoisotopic Mass: 334.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine

N-1-(2-Methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine (CAS No. 2034223-61-3): An Emerging Compound in Medicinal Chemistry

N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine (CAS No. 2034223-61-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its methoxy and methylbenzenesulfonyl substituents, exhibits promising pharmacological properties, making it a subject of extensive research and development.

The azetidine ring, a four-membered cyclic amine, is a key structural element in this compound. Azetidine-containing molecules have been shown to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the pyrimidin-2-amine moiety further enhances the compound's potential as a therapeutic agent, as pyrimidine derivatives are known for their ability to modulate various biological processes.

Recent studies have highlighted the potential of N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine in the treatment of neurological disorders. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglia and reducing oxidative stress in neuronal cells. These findings suggest that the compound may be a valuable candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine has also shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The methoxy and methylbenzenesulfonyl substituents play crucial roles in the biological activity of this compound. The methoxy group is known to enhance lipophilicity and improve cell membrane permeability, while the methylbenzenesulfonyl group contributes to the compound's stability and selectivity. These structural features make N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine an attractive candidate for further optimization and development.

The synthesis of N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine involves several well-established chemical reactions, including Suzuki coupling, amide formation, and azetidine ring formation. A recent publication in Organic Letters described an efficient synthetic route that yields high purity and yield of the final product. This synthetic method is scalable and suitable for large-scale production, making it feasible for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-ylpyrimidin-2-amine in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and support further clinical investigation.

In conclusion, N-1-(2-methoxy-5-methylbenzenesulfonyl)azetidin-3-y-pyrimidin--amine (CAS No. 2034223--61--3) represents a promising new compound with diverse therapeutic potential. Its unique structural features, combined with its promising preclinical results, make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may pave the way for innovative treatments in various medical fields.